![molecular formula C6H12O2 B147618 Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate CAS No. 127074-27-5](/img/structure/B147618.png)
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate
Overview
Description
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate (ETP) is an important compound in the field of organic chemistry. It is an organo-deuterium compound that has recently been used as an isotope in scientific research. It has been used in a number of studies to study the effects of deuterium on biochemical and physiological processes in living organisms.
Scientific Research Applications
Pharmaceutical Research
This compound is used in the deuteration and tritiation of pharmaceutical compounds . Deuterium- and tritium-labeled pharmaceutical compounds are pivotal diagnostic tools in drug discovery research, providing vital information about the biological fate of drugs and drug metabolites .
Drug Metabolism Studies
The compound is used in absorption, distribution, metabolism, and excretion (ADME) studies . Highly deuterated analogs of drug molecules are used as internal standards for mass spectrometry–based quantification in animal and human samples .
Ligand-Binding Assays
High-specific-activity tritium analogs of this compound are critical for accurate quantification in nanomolar ligand-binding affinity studies .
In Vivo Compound Distribution Imaging
This compound is used in the imaging of in vivo compound distribution by autoradiography .
Synthesis of Stable Isotope-Labeled Compounds
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate is a deuterated derivative of ethyl 2-methylpropanoate. It is a stable isotope-labeled compound that is commonly used in scientific research.
Chemical Structure and Biological Activity Studies
properties
IUPAC Name |
ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3/i2D3,3D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDAXFOBOLVPGLV-XERRXZQWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C(=O)OCC)C([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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